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Compound of Interest

Compound Name: JNJ-40929837

Cat. No.: B12383383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of JNJ-40929837, a

potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H), in an inflammatory disease

model. The primary focus of this document is on its application in a human bronchial allergen

challenge (BAC) model of asthma, for which public data is available. Information on its use in

other inflammatory models such as rheumatoid arthritis, psoriasis, or inflammatory bowel

disease is not readily available in published literature, reflecting its clinical development

trajectory which was halted due to findings of testicular toxicity in rats and a lack of efficacy in

the asthma model.[1]

Introduction to JNJ-40929837
JNJ-40929837 is an orally bioavailable small molecule that targets LTA4H, the terminal

enzyme in the biosynthesis of leukotriene B4 (LTB4). LTB4 is a powerful lipid mediator that

plays a crucial role in inflammation by promoting neutrophil chemotaxis, adhesion, and

activation. By inhibiting LTA4H, JNJ-40929837 effectively reduces the production of LTB4,

thereby presenting a potential therapeutic strategy for a variety of inflammatory diseases.[1][2]

Mechanism of Action and Signaling Pathway
JNJ-40929837 exerts its anti-inflammatory effects by inhibiting the enzymatic activity of LTA4H.

This enzyme catalyzes the conversion of leukotriene A4 (LTA4) to the pro-inflammatory
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mediator LTB4. Inhibition of this step in the arachidonic acid cascade leads to a significant

reduction in LTB4 levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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